Cas no 1151-98-0 (2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride)

• Product Name: 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride
• CAS No: 1151-98-0
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD00084721
• CID: 143031
• PubChem ID: 329760143
• Update Time: 2025-05-21

2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,5,7-dihydroxy-2-(4-hydroxyphenyl)-, chloride (1:1)
• APIGENINIDIN CHLORIDE
• APIGENINIDIN CHLORIDE(P)
• 4',5,7-Trihydroxyflavylium
• 4',5,7-TRIHYDROXYFLAVYLIUM CHLORIDE
• APIGENIDIN
• APIGENINIDIN
• 4′,5,7-Trihydroxyflavylium chloride
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride (1:1)
• Apigenidin chloride
• Apigenidol chloride
• Gesneridin
• 2-(4-hydroxyphenyl)chromenylium-5,7-diol chloride
• NSC60167
• J-003261
• CS-0065702
• 1151-98-0
• CWI2JJB0W1
• SCHEMBL1366891
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride
• MFCD00084721
• Q4779830
• AKOS040763593
• GYQDOAKHUGURPD-UHFFFAOYSA-N
• NSC 60167
• Apigeninidin (chloride)
• CHEMBL590784
• FS-7428
• UNII-CWI2JJB0W1
• Apigeninidin chloride, analytical standard
• NSC-60167
• 2-(4-hydroxyphenyl)chromenylium-5,7-diol;chloride
• E?-chromen-1-ylium chloride
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-1
• 3-DESOXY-PELARGONIDIN 5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)BENZOPYRILIUM CHLORIDE
• Apigeninidin chloride, HPLC Grade
• HY-118330
• 1-Benzopyrylium, 5,7-dihydroxy-2-(4-hydroxyphenyl)-, chloride (1:1)
• 1-Benzopyrylium, 5,7-dihydroxy-2-(4-hydroxyphenyl)-, chloride
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride (1:1); Gesneridin; 5',5,7-Trihydroxyflavylium chloride
• DA-69529
• 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride

• MDL： MFCD00084721
• Inchi： 1S/C15H10O4.ClH/c16-10-3-1-9(2-4-10)14-6-5-12-13(18)7-11(17)8-15(12)19-14;/h1-8H,(H2-,16,17,18);1H
• InChI Key： GYQDOAKHUGURPD-UHFFFAOYSA-N
• SMILES： [Cl-].[O+]1C(=CC=C2C(=CC(=CC=12)O)O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 290.03500
• Monoisotopic Mass: 290.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.992
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 73.83000
• LogP: 0.50170

2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids

Additional information on 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride

Exploring the Properties and Applications of 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride (CAS No. 1151-98-0)

2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride (CAS No. 1151-98-0) is a fascinating compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to as a chromenylium derivative, belongs to the class of flavylium salts, which are known for their vibrant colors and diverse biological activities. The presence of a hydroxyphenyl group and a chromenylium core makes this compound particularly interesting for researchers in fields such as natural product chemistry, material science, and biomedical research.

One of the most compelling aspects of 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride is its potential role in antioxidant research. With growing consumer interest in natural antioxidants and their health benefits, this compound has been studied for its ability to scavenge free radicals and protect cells from oxidative stress. Researchers have explored its potential in cosmetic formulations, where it could help combat skin aging caused by environmental factors like UV radiation and pollution. This aligns with the current trend of "clean beauty" and the demand for plant-derived active ingredients in skincare products.

The compound's chromenylium structure also makes it a subject of interest in dye and pigment research. In an era where sustainable alternatives to synthetic dyes are highly sought after, 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride offers potential as a natural colorant for food, textiles, and other applications. Its ability to undergo pH-dependent color changes has led to investigations into its use as a pH indicator in various analytical applications. This property is particularly relevant given the increasing focus on smart materials and environmentally friendly sensors.

From a pharmaceutical perspective, the hydroxyphenyl chromenylium structure has shown promise in preliminary studies for various biological activities. While not making any medical claims, it's worth noting that researchers are examining similar compounds for their potential interactions with biological systems. This aligns with current trends in drug discovery, where natural product derivatives are being re-evaluated as potential leads for new therapeutic agents. The compound's structural similarity to flavonoids, which are widely studied for their health benefits, adds to its scientific appeal.

The synthesis and characterization of 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride (CAS No. 1151-98-0) involve sophisticated organic chemistry techniques. Modern analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify its purity and structure. These quality control measures are crucial given the compound's potential applications in research and development. The growing interest in high-purity specialty chemicals for research purposes has increased demand for well-characterized compounds like this one.

In the context of green chemistry, researchers are exploring more sustainable methods for producing chromenylium derivatives. This includes investigating biocatalytic approaches and solvent-free reactions to minimize environmental impact. Such developments are particularly relevant as the chemical industry moves toward more eco-friendly production methods in response to global sustainability initiatives. The compound's potential as a bio-based material further enhances its appeal in this context.

From a commercial standpoint, 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride is primarily available as a research chemical for laboratory use. Suppliers typically offer it in various quantities to meet the needs of academic and industrial researchers. The compound's stability, solubility properties, and handling requirements are important considerations for potential users. Proper storage conditions, typically in a cool, dry environment, are essential to maintain its integrity over time.

Looking to the future, 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride (CAS No. 1151-98-0) represents an interesting case study in how specialty chemicals can bridge multiple disciplines. Its applications span from materials science to life sciences, reflecting the interdisciplinary nature of modern research. As analytical techniques continue to advance and our understanding of molecular interactions deepens, this compound may find new applications in emerging fields such as molecular electronics or nanotechnology.

For researchers interested in this compound, it's important to consult the latest scientific literature and safety data sheets. While 2-(4-Hydroxyphenyl)Chromenylium-5,7-Diol Chloride presents exciting opportunities, proper laboratory practices and risk assessment should always be followed when working with any chemical substance. The compound's unique properties make it a valuable tool for advancing our understanding of chromenylium chemistry and its potential applications in various technological and scientific domains.